4-(3,4-Dichlorophenyl)-1H-pyrazol-3-amine

• IUPAC Name: 4-(3,4-dichlorophenyl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C9H7Cl2N3/c10-7-2-1-5(3-8(7)11)6-4-13-14-9(6)12/h1-4H,(H3,12,13,14)
• InChI Key: BOQZHSXHBMCGES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(NN=C2)N)Cl)Cl
• Molecular Formula: C9H7Cl2N3
• Molecular Weight: 228.07 g/mol
• CAS RN: 92403-51-5

Description

4-(3,4-Dichlorophenyl)-1H-pyrazol-3-amine, commonly referred to as 4-DCP, is an organic compound found in various compounds and products, such as pesticides and pharmaceuticals. It is a derivative of pyrazol, a heterocyclic compound containing a five-membered ring of atoms with two nitrogen atoms and three carbon atoms. 4-DCP is a colorless, odorless crystalline solid with a melting point of 134-136°C. It is soluble in water, alcohol, and most organic solvents.

Scientific Research Applications

4-DCP has been used in research involving a variety of topics, such as cancer, inflammation, and oxidative stress. It has been used as a model compound to study the mechanisms of action of other compounds, as it has a similar structure and reactivity. It has also been used to study the effects of environmental pollutants on the human body.

Mechanism of Action

4-DCP is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that plays an important role in inflammation, and its inhibition can reduce inflammation and pain. 4-DCP is thought to bind to the active site of the enzyme, preventing its activity.
Biochemical and Physiological Effects
In laboratory studies, 4-DCP has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. In addition, it has been found to have some effects on the cardiovascular system, including the reduction of cholesterol levels and the prevention of platelet aggregation.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-DCP in laboratory experiments is its low cost and availability. It is a relatively stable compound, making it suitable for use in a variety of experiments. However, it is important to note that 4-DCP is a relatively new compound, and its effects in humans are not yet fully understood. Therefore, caution should be taken when using it in experiments involving humans.

Future Directions

1. Further research into the effects of 4-DCP on the cardiovascular system.
2. Investigation of the effects of 4-DCP in combination with other compounds.
3. Research into the mechanism of action of 4-DCP.
4. Exploration of the potential applications of 4-DCP in the treatment of diseases.
5. Investigation of the toxicity of 4-DCP in humans.
6. Further research into the effects of 4-DCP on inflammation and oxidative stress.
7. Exploration of the potential uses of 4-DCP in agriculture and food production.
8. Investigation of the environmental effects of 4-DCP.
9. Exploration of the potential applications of 4-DCP in drug delivery systems.
10. Development of new synthesis methods for 4-DCP.

Synthesis Methods

4-DCP is synthesized through a reaction between 3,4-dichlorophenol and hydrazine. The reaction is carried out in an aqueous solution at 70°C, where the hydrazine acts as a nucleophile and the 3,4-dichlorophenol acts as an electrophile. The reaction is complete after 1-2 hours.